(2R)-2-hydroxy-2-(4-hydroxyphenyl)acetic acid hydrate

• IUPAC Name: (2R)-2-hydroxy-2-(4-hydroxyphenyl)acetic acid;hydrate
• InChI: InChI=1S/C8H8O4.H2O/c9-6-3-1-5(2-4-6)7(10)8(11)12;/h1-4,7,9-10H,(H,11,12);1H2/t7-;/m1./s1
• InChI Key: ATPBHLAWGXOMOR-OGFXRTJISA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(=O)O)O)O.O
• Isomeric SMILES: C1=CC(=CC=C1[C@H](C(=O)O)O)O.O
• Molecular Formula: C8H10O5
• Molecular Weight: 186.16 g/mol

Description

(2R)-2-Hydroxy-2-(4-hydroxyphenyl)acetic Acid Hydrate: is a chemical compound that belongs to the class of hydroxylated phenylacetic acids It is characterized by the presence of two hydroxyl groups (-OH) attached to the benzene ring and the acetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The compound can be synthesized through various synthetic routes, including the hydroxylation of phenylacetic acid derivatives. One common method involves the reaction of phenylacetic acid with a hydroxylating agent under specific reaction conditions, such as the use of catalysts and controlled temperature and pressure.

Industrial Production Methods: In an industrial setting, the compound can be produced on a larger scale using optimized reaction conditions and efficient catalysts to ensure high yield and purity. The production process may involve multiple steps, including purification and crystallization, to obtain the desired compound in its hydrate form.

Chemical Reactions Analysis

(2R)-2-Hydroxy-2-(4-hydroxyphenyl)acetic Acid Hydrate: undergoes various types of chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives such as quinones or other oxidized phenylacetic acids.

• Reduction: Reduction reactions can lead to the formation of reduced phenylacetic acid derivatives.

• Substitution: Substitution reactions can occur at the hydroxyl groups, leading to the formation of esters or ethers.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium-based reagents.

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Reagents like acyl chlorides, alkyl halides, and alcohols are used for substitution reactions.

Major Products Formed:

• Oxidation: Quinones, hydroquinones, and other oxidized derivatives.

• Reduction: Reduced phenylacetic acids and alcohols.

• Substitution: Esters, ethers, and other substituted phenylacetic acids.

Scientific Research Applications

(2R)-2-Hydroxy-2-(4-hydroxyphenyl)acetic Acid Hydrate: has various scientific research applications, including:

• Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

• Biology: Studied for its potential biological activities, such as antioxidant properties and enzyme inhibition.

• Medicine: Investigated for its therapeutic potential in treating diseases, including its role as a precursor for pharmaceutical compounds.

• Industry: Utilized in the production of fine chemicals, fragrances, and other industrial applications.

Mechanism of Action

The compound exerts its effects through specific molecular targets and pathways. It may interact with enzymes, receptors, or other biomolecules, leading to biological responses. The exact mechanism of action depends on the specific application and the biological system involved.

Comparison with Similar Compounds

(2R)-2-Hydroxy-2-(4-hydroxyphenyl)acetic Acid Hydrate: can be compared with other similar compounds, such as:

• Phenylacetic Acid: Lacks the hydroxyl group at the 2-position.

• Hydroquinone: Similar structure but lacks the acetic acid moiety.

• Salicylic Acid: Contains a similar hydroxyl group but has a different aromatic ring structure.

Uniqueness: The presence of both hydroxyl groups and the acetic acid moiety makes this compound unique, providing it with distinct chemical and biological properties compared to similar compounds.